Cas no 71463-74-6 (Piperidinium perfluorooctanesulfonate)

• Product Name: Piperidinium perfluorooctanesulfonate
• CAS No: 71463-74-6
• MF: C₁₃H₁₂F₁₇NO₃S
• MW: 585.277142524719
• CID: 2719555
• Update Time: 2023-08-07

Piperidinium perfluorooctanesulfonate Chemical and Physical Properties

Names and Identifiers

• 1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluorooctane-1-sulfonic acid,piperidine
• Piperidinium perfluorooctanesulfonate

• Inchi： 1S/C8HF17O3S.C5H11N/c9-1(10,3(13,14)5(17,18)7(21,22)23)2(11,12)4(15,16)6(19,20)8(24,25)29(26,27)28;1-2-4-6-5-3-1/h(H,26,27,28);6H,1-5H2
• InChI Key： FACKVWCNYRYNFS-UHFFFAOYSA-N
• SMILES： S(C(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(=O)(=O)[O-].[NH2+]1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 744
• Topological Polar Surface Area: 82.2